(Z)-[2-(benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethylidene][(4-fluorophenyl)methoxy]amine

• IUPAC Name: (Z)-2-(benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-N-[(4-fluorophenyl)methoxy]ethanimine
• InChI: InChI=1S/C25H20ClFN2O3S2/c1-17-24(33-25(28-17)19-9-11-20(26)12-10-19)23(16-34(30,31)22-5-3-2-4-6-22)29-32-15-18-7-13-21(27)14-8-18/h2-14H,15-16H2,1H3/b29-23-
• InChI Key: VUMLPYHEDHVWPL-FAJYDZGRSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=NOCC3=CC=C(C=C3)F)CS(=O)(=O)C4=CC=CC=C4
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)/C(=N\OCC3=CC=C(C=C3)F)/CS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C25H20ClFN2O3S2
• Molecular Weight: 515.0 g/mol

Description

(Z)-[2-(benzenesulfonyl)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethylidene][(4-fluorophenyl)methoxy]amine is a useful research compound. Its molecular formula is C25H20ClFN2O3S2 and its molecular weight is 515.01. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study synthesized new zinc phthalocyanine derivatives with potential applications in photodynamic therapy for cancer treatment. These compounds, including variations with benzenesulfonamide groups containing Schiff base, exhibit high singlet oxygen quantum yields, essential for Type II photodynamic therapy mechanisms. This suggests their utility in targeting and eliminating cancer cells through light-activated therapies (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis of Fluoroionophores

Research on diamine-salicylaldehyde (DS) derivatives for fluoroionophore development shows potential applications in metal cation detection. Compounds synthesized from DS derivatives demonstrated selective chelation of Zn^2+ and specific metal recognition, highlighting their applicability in cellular metal staining using fluorescence methods. This could be instrumental in biological and chemical sensing applications, where precise metal ion detection is critical (Hong, Lin, Hsieh, & Chang, 2012).

Antimicrobial Activity

Several studies have synthesized compounds with benzenesulfonamide and thiazole components, demonstrating significant antimicrobial properties. These include sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide, which exhibited activity against both Gram-negative and Gram-positive bacteria, as well as fungi. Such compounds underscore the potential of utilizing these chemical structures in developing new antimicrobial agents, which could be crucial in addressing drug-resistant bacterial infections (Badiger, Mulla, Khazi, & Khazi, 2013).

Synthesis of Nitrogen-Containing Compounds

The synthesis of nitrogen-containing compounds using methyl- and ethyl carbonates derived from vanillin and vanillal has been explored, indicating a method for producing Schiff bases and benzoacridine derivatives. These compounds have potential applications in medicinal chemistry, particularly in synthesizing compounds with biological activity. This showcases the versatility of using specific chemical frameworks for synthesizing a wide range of compounds with potential therapeutic applications (Dikusar & Kozlov, 2007).